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Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Get Quote

Methylzinc chloride is commercially available as a standardized solution, which is the most convenient

form for laboratory use. The table below summarizes typical specifications:

Parameter Specification

Concentration 2.0 M in Tetrahydrofuran (THF) [1]

CAS of Solution 5158-46-3 (CH₃ClZn), 109-99-9 (THF) [1]

Flash Point -17°C to -18°C (-18°F) [1] [2] [3]

Packaging AcroSeal glass bottle (e.g., 50 mL) to protect from air and moisture [1]

Safety and Handling Protocols

Methylzinc chloride poses significant hazards and requires strict safety measures, as outlined in its hazard

statements and precautionary codes [1] [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s6642848?utm_src=pdf-body
https://www.smolecule.com/products/s6642848?utm_src=pdf-interest
https://www.smolecule.com/products/s6642848?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/methylzinc-chloride-2m-solution-thf-acroseal-acros-organics/11955981
https://www.fishersci.co.uk/shop/products/methylzinc-chloride-2m-solution-thf-acroseal-acros-organics/11955981
https://www.fishersci.co.uk/shop/products/methylzinc-chloride-2m-solution-thf-acroseal-acros-organics/11955981
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5707971.htm
https://www.chemsrc.com/en/cas/5158-46-3_600535.html
https://www.fishersci.co.uk/shop/products/methylzinc-chloride-2m-solution-thf-acroseal-acros-organics/11955981
https://www.smolecule.com/products/s6642848?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/methylzinc-chloride-2m-solution-thf-acroseal-acros-organics/11955981
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5707971.htm
https://www.smolecule.com/products/s6642848?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Methylzinc Chloride

H225: Highly flammable
liquid & vapour

 Signal: Danger

H314: Causes severe
skin burns & eye damage

H318: Causes serious
eye damage

H335: May cause
respiratory irritation

P210: Keep away from
heat/sparks/open flames

 Precaution

P280, P310

P305+P351+P338: IF IN EYES:
Rinse cautiously with water

P261: Avoid breathing
dust/fume/gas/mist

P280: Wear protective
gloves/eye protection

P310: Immediately call
poison center/doctor

Click to download full resolution via product page

Handling methylzinc chloride requires strict adherence to safety measures due to its multiple hazards,

including flammability and severe skin/eye damage [1].

Practical Handling Guide for Laboratory Use

Use Inert Atmosphere: All operations should be conducted under an inert atmosphere, such as

nitrogen or argon, using Schlenk-line or glovebox techniques [4].
Personal Protective Equipment (PPE): Wear suitable protective gloves, eye protection, and face

protection as stipulated by precautionary statement P280 [1].
Storage: Store in a cool, well-ventilated place, in a tightly closed container made of glass. The

original AcroSeal packaging is designed for this purpose. Keep away from any sources of ignition [1]
[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
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